5-(benzyloxy)-N-(cyanomethyl)-2-nitrobenzamide
Overview
Description
5-(benzyloxy)-N-(cyanomethyl)-2-nitrobenzamide is a chemical compound that has gained significant attention in scientific research for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-(benzyloxy)-N-(cyanomethyl)-2-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins that are essential for the growth and survival of cancer cells and bacteria.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, as well as inhibit the expression of certain genes involved in cancer cell proliferation. It has also been found to disrupt bacterial cell membranes, leading to cell death.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(benzyloxy)-N-(cyanomethyl)-2-nitrobenzamide in lab experiments is its relatively low toxicity compared to other compounds that have similar effects. However, its solubility in water is limited, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on this compound. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another direction is the investigation of its potential use in combination with other compounds or therapies for cancer treatment. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in other fields such as antibiotic development.
In conclusion, 5-(benzyloxy)-N-(cyanomethyl)-2-nitrobenzamide is a promising compound with potential applications in cancer treatment and antibiotic development. Its synthesis method, mechanism of action, and biochemical and physiological effects have been studied extensively, and there are several future directions for research in this field.
Synthesis Methods
The synthesis of 5-(benzyloxy)-N-(cyanomethyl)-2-nitrobenzamide involves the reaction of 5-hydroxy-2-nitrobenzoic acid with benzyl cyanide in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with cyanomethyl chloride to obtain the final product.
Scientific Research Applications
This compound has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro. It has also been investigated for its antibacterial properties, with promising results against certain strains of bacteria.
properties
IUPAC Name |
N-(cyanomethyl)-2-nitro-5-phenylmethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O4/c17-8-9-18-16(20)14-10-13(6-7-15(14)19(21)22)23-11-12-4-2-1-3-5-12/h1-7,10H,9,11H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRUCZUQWUAGRTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C(C=C2)[N+](=O)[O-])C(=O)NCC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-methyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide](/img/structure/B2485224.png)
![1-(2,4-dichloro-5-methoxyphenyl)-5-methyl-N-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxamide](/img/structure/B2485226.png)
![2-[1-(2-fluorobenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]-N-(4-methylbenzyl)acetamide](/img/structure/B2485227.png)
![2-[4-(diethylamino)-2-methylphenyl]-6-methyl-2H-1,2,3-benzotriazol-5-amine](/img/structure/B2485233.png)
![1-[2-(1H-pyrazol-1-yl)ethyl]piperidin-4-ol](/img/structure/B2485235.png)
![2,6-Dimethylphenyl 2-[2,4-difluoro(phenylsulfonyl)anilino]acetate](/img/structure/B2485237.png)
![[2-[2-(4-nitrobenzoyl)hydrazinyl]-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate](/img/structure/B2485238.png)
![N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide](/img/structure/B2485245.png)